Cas no 478046-38-7 ((E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide)

• Product Name: (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide
• CAS No: 478046-38-7
• MDL: MFCD02571941
• CID: 4653298
• Update Time: 2025-06-09

(E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-[4-(3-FLUOROPROPOXY)PHENYL]-N-[2-(3-PYRIDINYL)-4-PYRIMIDINYL]-2-PROPENAMIDE
• 2-Propenamide, 3-[4-(3-fluoropropoxy)phenyl]-N-[2-(3-pyridinyl)-4-pyrimidinyl]-
• (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide

• MDL： MFCD02571941

Additional information on (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide

Introduction to (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide (CAS No. 478046-38-7)

The compound (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide, identified by its CAS number 478046-38-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in therapeutic interventions.

The structural composition of (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide is a testament to the ingenuity of modern synthetic chemistry. The molecule incorporates a phenyl ring substituted with a 3-fluoropropoxy group, which is known to enhance metabolic stability and bioavailability. Additionally, the integration of pyridine and pyrimidine moieties provides a scaffold that is conducive to interactions with biological targets, making it an attractive candidate for drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The fluorine atom in the 3-fluoropropoxy group not only influences the electronic properties of the molecule but also contributes to its binding affinity and selectivity. This has been particularly observed in the context of kinase inhibitors, where fluorinated analogs often exhibit improved pharmacokinetic profiles.

The pyridine and pyrimidine components of (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide are critical for its interaction with biological targets. Pyridine-based compounds are widely recognized for their ability to modulate enzyme activity and receptor binding. In particular, pyrimidine derivatives have been extensively studied for their role in antiviral, anticancer, and anti-inflammatory therapies. The combination of these heterocycles in a single molecule suggests that this compound may possess multifaceted therapeutic potential.

In the realm of drug discovery, the amide functional group plays a pivotal role in determining the solubility and bioavailability of a compound. The presence of an amide linkage in (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide contributes to its amphiphilic nature, which is favorable for membrane permeability and cellular uptake. This characteristic is particularly important for oral formulations, where efficient absorption is essential for therapeutic efficacy.

Current research in medicinal chemistry emphasizes the development of molecules that can selectively target specific disease pathways. The structural features of (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide align well with this trend. By leveraging computational modeling and high-throughput screening techniques, researchers can identify derivatives that exhibit enhanced binding affinity and reduced off-target effects.

The synthesis of complex molecules like (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide requires meticulous planning and expertise in organic synthesis. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, have enabled the construction of intricate molecular architectures with high precision. These techniques are essential for producing compounds that meet the stringent requirements of modern drug development.

The pharmacological profile of (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide is yet to be fully elucidated, but preliminary studies suggest that it may exhibit significant therapeutic activity. Its ability to interact with multiple biological targets makes it a versatile tool for investigating disease mechanisms and developing novel treatments. Further preclinical studies are warranted to explore its potential applications in various therapeutic areas.

In conclusion, (E)-3-4-(3-Fluoropropoxy)phenyl-N-2-(3-pyridinyl)-4-pyrimidinyl-2-propenamide (CAS No. 478046-38-7) represents a promising candidate for pharmaceutical research and development. Its unique structural features and potential biological activity make it an exciting subject for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.